Cas no 92985-34-7 (7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-5-(1-piperidinyl)-)

7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-5-(1-piperidinyl)- structure
92985-34-7 structure
Product Name:7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-5-(1-piperidinyl)-
CAS No:92985-34-7
MF:C9H12N6O
MW:220.23118019104
CID:815273
PubChem ID:135439951
Update Time:2025-04-19

7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-5-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-5-(1-piperidinyl)-
    • 5-piperidin-1-yl-2,3-dihydrotriazolo[4,5-d]pyrimidin-7-one
    • NSC527420
    • NSC-527420
    • AC1MNA7Q
    • 92985-34-7
    • DTXSID30391211
    • 7-hydroxy-5-piperidyl-3h-[1,2,3]triazolo[4,5-d]pyrimidine
    • Inchi: 1S/C9H12N6O/c16-8-6-7(13-14-12-6)10-9(11-8)15-4-2-1-3-5-15/h1-5H2,(H2,10,11,12,13,14,16)
    • InChI Key: WQQQFFMMWFWIKM-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NNN=2)N=C(N1)N1CCCCC1

Computed Properties

  • Exact Mass: 220.107
  • Monoisotopic Mass: 220.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • Density: 1.78
  • Boiling Point: 333.5°Cat760mmHg
  • Flash Point: 155.5°C
  • Refractive Index: 1.876

7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-5-(1-piperidinyl)- Related Literature

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